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Introduction

Broflanilide is a novel insecticide belonging to the meta-diamide class, characterized by a
unique mode of action targeting the y-aminobutyric acid (GABA)-gated chloride channels of
insects.[1][2] Its high efficacy against a range of chewing pests has led to its growing use in
agriculture. This technical guide provides a comprehensive overview of the initial studies on the
toxicity of broflanilide to non-target organisms, compiling quantitative data, detailing
experimental protocols, and visualizing key biological and assessment pathways. This
information is intended to support further research and risk assessment of this pesticide.

Data Presentation: Quantitative Toxicity of
Broflanilide to Non-Target Organisms

The following tables summarize the key toxicity endpoints for broflanilide across various non-
target organisms, as determined in initial laboratory studies.

Table 1: Aquatic Organism Toxicity Data for Broflanilide
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Test ) . Exposure
. Species Endpoint Value . Reference
Organism Duration
Rainbow EPA
) Trout Ecological
Fish LC50 8.5 ug/L 96 hours ]
(Oncorhynch Risk
us mykiss) Assessment
Bluegill EPA
) Sunfish Ecological
Fish ) LC50 14 pg/L 96 hours )
(Lepomis Risk
macrochirus) Assessment
Sheepshead EPA
] Minnow Ecological
Fish ) LC50 11 pg/L 96 hours )
(Cyprinodon Risk
variegatus) Assessment
EPA
_ Water Flea .
Aquatic ] Ecological
(Daphnia EC50 0.53 pg/L 48 hours )
Invertebrate Risk
magna)
Assessment
_ _ EPA
) Mysid Shrimp )
Aquatic ) ) Ecological
(Americamysi  EC50 0.056 pg/L 96 hours )
Invertebrate , Risk
s bahia)
Assessment
_ EPA
) Midge .
Aquatic ) Ecological
(Chironomus NOEC 0.018 pg/L 28 days ]
Invertebrate o Risk
riparius)
Assessment

Table 2: Terrestrial Organism Toxicity Data for Broflanilide
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Test ) . Exposure
. Species Endpoint Value Reference
Organism Route
Bobwhite
Bird (Upland Quall Acute Oral >2000 mg/kg
_ Oral [3]
Game) (Colinus LD50 bw
virginianus)
Mallard Duck EPA
Bird (Anas ] >5000 mg/kg ] Ecological
Dietary LC50 ) Dietary )
(Waterfowl) platyrhynchos diet Risk
) Assessment
Bobwhite EPA
Bird (Upland Quall Reproduction  12.1 mg/kg Diet Ecological
ietar
Game) (Colinus NOEC diet Y Risk
virginianus) Assessment
EPA Human
Rat (Rattus Acute Oral >2000 mg/kg ,
Mammal ] Oral Health Risk
norvegicus) LD50 bw
Assessment
) ) Acute 0.0035 pn
Honey Bee Apis mellifera Contact [4]
Contact LD50 g/bee
) ) Acute Oral 0.0060 p
Honey Bee Apis mellifera Oral [4]
LD50 g/bee
EPA
o ) >1000 mg/kg ] Ecological
Earthworm Eisenia fetida  Acute LC50 ) Soil )
soil Risk
Assessment
EPA
o ] Reproduction ) ) Ecological
Earthworm Eisenia fetida 5.4 mg/kg soil  Sail )
NOEC Risk
Assessment
Non-target Predatory LR50 >100 g a.i./ha  Foliar Spray ECHA
Arthropod Mite Conclusion
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S pyri) review

Experimental Protocols

The toxicity data presented above were generated following standardized test guidelines,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). Below are detailed summaries of the key experimental protocols.

Avian Acute Oral Toxicity Test (based on OECD
Guideline 223)

o Objective: To determine the acute oral toxicity of a substance to birds, expressed as the
median lethal dose (LD50).

o Test Species: Commonly Bobwhite Quail (Colinus virginianus) or Mallard Duck (Anas
platyrhynchos).

o Methodology:
o Dosing: A single oral dose of the test substance is administered to the birds via gavage.

o Dose Levels: A limit test at 2000 mg/kg body weight is often performed first. If mortality
occurs, a dose-response study with at least three dose levels is conducted.

o Observation Period: Birds are observed for mortality and clinical signs of toxicity for at
least 14 days.

o Endpoints: The primary endpoint is the LD50, calculated using appropriate statistical
methods. Observations of sublethal effects are also recorded.

Aquatic Invertebrate Acute Immobilisation Test (based
on OECD Guideline 202)

» Objective: To determine the concentration of a substance that causes immobilization in 50%
of the exposed daphnids (EC50).
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Test Species:Daphnia magna.
Methodology:

o Exposure: Young daphnids (<24 hours old) are exposed to a range of concentrations of
the test substance in a static or semi-static system.

o Concentrations: At least five test concentrations in a geometric series are used.
o Duration: The exposure period is 48 hours.

o Endpoint: Immobilization, defined as the inability to swim within 15 seconds after gentle
agitation, is recorded at 24 and 48 hours. The 48-hour EC50 is calculated.

Honey Bee Acute Contact and Oral Toxicity Tests (based
on OECD Guidelines 214 & 213)

Objective: To determine the acute contact and oral toxicity of a substance to adult honey
bees, expressed as the LD50.

Test Species:Apis mellifera.
Methodology (Contact - OECD 214):

o Application: A precise volume of the test substance in a suitable solvent is applied topically
to the dorsal thorax of individual bees.

o Dose Levels: A range of doses is tested to elicit a dose-response relationship.
o Observation: Bees are observed for mortality and sublethal effects for at least 48 hours.
Methodology (Oral - OECD 213):

o Exposure: Bees are fed a sucrose solution containing the test substance for a defined
period.

o Dose Levels: A range of concentrations in the diet is provided to determine the dose
ingested per bee.
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o Observation: Mortality and behavioral abnormalities are recorded for at least 48 hours.

o Endpoints: The contact and oral LD50 values (in pg of active substance per bee) are

calculated.

Earthworm Reproduction Test (based on OECD
Guideline 222)

o Objective: To assess the effects of a substance on the reproduction (number of juveniles)
and growth of earthworms.

o Test Species:Eisenia fetida or Eisenia andrei.
e Methodology:

o Exposure: Adult earthworms are exposed to the test substance mixed into an artificial soil

substrate.

o Concentrations: A range of concentrations is tested to determine the No-Observed-Effect
Concentration (NOEC) and the concentration causing a specified effect (e.g., EC50 for

reproduction).

o Duration: The exposure period is typically 8 weeks (4 weeks for adult mortality and growth,
followed by a 4-week period for juvenile production).

o Endpoints: Adult mortality, change in biomass, and the number of offspring produced are
the primary endpoints. The NOEC and Lowest-Observed-Effect Concentration (LOEC) for
reproduction are determined.

Mandatory Visualizations
Signaling Pathway: Broflanilide's Mode of Action

Broflanilide itself is a pro-insecticide that is metabolized into its active form, desmethyl-
broflanilide. This active metabolite acts as a hon-competitive antagonist of the insect GABA-
gated chloride channel. It binds to a unique site on the receptor, distinct from other GABA
receptor antagonists like fipronil, leading to the inhibition of chloride ion influx, hyperexcitation
of the nervous system, and eventual death of the insect.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1440678?utm_src=pdf-body
https://www.benchchem.com/product/b1440678?utm_src=pdf-body
https://www.benchchem.com/product/b1440678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Postsynaptic Neuron

Presynaptic Neuron Synaptic Cleft

GABA Release Binds to

eceptor

Action Potential GABA R
(Chloride Channel)

GABA Vesicle

Broflanilide Action

Desmethyl-Broflanilide

(Active Metabolite)

Metabols
ro-insecticide)
Channel Blocked m

Click to download full resolution via product page

Broflanilide's antagonistic action on the insect GABA receptor.

Experimental Workflow: Aquatic Invertebrate Acute
Immobilisation Test (OECD 202)

The workflow for conducting an acute toxicity test with Daphnia magna follows a standardized

procedure to ensure the reliability and reproducibility of the results.
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Workflow for the OECD 202 Daphnia sp. Acute Immobilisation Test.
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Logical Relationship: Environmental Risk Assessment
Process for Pesticides

The environmental risk assessment for a pesticide like broflanilide is a structured process that
integrates data on its toxicity and potential exposure to non-target organisms.

Hazard Identification & Characterization Exposure Assessment

Toxicity Testing Environmental Fate Studies
(Lab & Field Studies) (Persistence, Mobility)

Determine Toxicity Endpoints Model Environmental
(LD50, LC50, NOEC) Concentrations (PEC)

Calculate Risk Quotient
(RQ = PEC / Toxicity Endpoint)

l
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Risk Management
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A simplified overview of the environmental risk assessment process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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